molecular formula C15H11F4NO2 B236533 N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide

Cat. No. B236533
M. Wt: 313.25 g/mol
InChI Key: CIODUIIVLFCPNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide, also known as BTFM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTFM is a fluorinated benzamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide is not fully understood. However, it has been reported that N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide induces cell death in cancer cells by inhibiting the activity of the proteasome, which is responsible for the degradation of intracellular proteins. N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has also been reported to inhibit the activity of the histone deacetylase enzyme, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has been reported to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has also been reported to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has been shown to inhibit the growth and proliferation of cancer cells. However, the exact biochemical and physiological effects of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide are still under investigation.

Advantages and Limitations for Lab Experiments

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has several advantages for lab experiments, including its high yield of synthesis, stability, and potential applications in various fields. However, N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide also has some limitations, including its relatively high cost of synthesis and limited availability.

Future Directions

There are several future directions for the study of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide. One potential direction is the development of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide-based fluorescent probes for the detection of metal ions. Another direction is the investigation of the mechanism of action of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide in cancer cells. Furthermore, the synthesis of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide derivatives with improved antitumor activity and selectivity is also an area of future research. Finally, the development of new synthetic methods for the preparation of N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide and its derivatives is also an area of potential research.

Synthesis Methods

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide can be synthesized using various methods, including the reaction of benzylamine with 2,3,5,6-tetrafluoro-4-methoxybenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of benzylamine with 2,3,5,6-tetrafluoro-4-methoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. Both methods have been reported to yield N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide in good to excellent yields.

Scientific Research Applications

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has been reported to exhibit antitumor activity against various cancer cell lines. N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions. In organic synthesis, N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide has been used as a building block for the synthesis of various compounds.

properties

Product Name

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide

Molecular Formula

C15H11F4NO2

Molecular Weight

313.25 g/mol

IUPAC Name

N-benzyl-2,3,5,6-tetrafluoro-4-methoxybenzamide

InChI

InChI=1S/C15H11F4NO2/c1-22-14-12(18)10(16)9(11(17)13(14)19)15(21)20-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,20,21)

InChI Key

CIODUIIVLFCPNZ-UHFFFAOYSA-N

SMILES

COC1=C(C(=C(C(=C1F)F)C(=O)NCC2=CC=CC=C2)F)F

Canonical SMILES

COC1=C(C(=C(C(=C1F)F)C(=O)NCC2=CC=CC=C2)F)F

Origin of Product

United States

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